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Compound of Interest

Compound Name: 5-Bromo-2,4-dimethyl-2H-indazole

Cat. No.: B1520039 Get Quote

An In-depth Technical Guide to 5-Bromo-2,4-dimethyl-2H-indazole: Properties, Synthesis,

and Applications

Introduction
5-Bromo-2,4-dimethyl-2H-indazole is a substituted indazole, a class of heterocyclic aromatic

compounds featuring a fused benzene and pyrazole ring.[1] The indazole scaffold is a

"privileged" structure in medicinal chemistry, meaning it frequently appears in biologically active

compounds and approved drugs.[1][2] This specific derivative, with bromine and methyl

substitutions, serves as a versatile intermediate and building block in the synthesis of complex

molecules.[3] Its unique electronic and steric properties make it a valuable component in the

development of novel pharmaceuticals, agrochemicals, and advanced materials.[3][4] This

guide provides a comprehensive overview of its chemical properties, reactivity, synthesis, and

key applications for researchers and drug development professionals.

Physicochemical and Structural Properties
The fundamental properties of 5-Bromo-2,4-dimethyl-2H-indazole are summarized below.

These characteristics are essential for its handling, storage, and application in synthetic

chemistry.
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Property Value Source

CAS Number 1159511-89-3 [3]

Molecular Formula C₉H₉BrN₂ [3]

Molecular Weight 225.09 g/mol [3]

Appearance Light yellow crystalline solid [3]

Purity ≥ 95% (HPLC) [3]

Storage Conditions Store at 0-8°C [3]

Boiling Point
337.2±22.0°C at 760 mmHg

(Predicted)
[5]

Density 1.53±0.1 g/cm³ (Predicted) [5]

Molecular Structure
The structure consists of a bicyclic indazole core. A bromine atom is attached at the 5-position

of the benzene ring, a methyl group at the 4-position, and another methyl group on the nitrogen

at the 2-position of the pyrazole ring, defining it as a 2H-indazole tautomer. The 1H-indazole

tautomer is generally more thermodynamically stable, but N-alkylation can lock the molecule

into the 2H form.[1]
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5-Bromo-2,4-dimethyl-2H-indazole

Suzuki Coupling
(with Boronic Acids/Esters)

Pd Catalyst,
Base

Buchwald-Hartwig Amination
(with Amines)

Pd or Cu Catalyst,
Base

Cyanation
(with Cyanide Source)

Pd or Cu Catalyst

Biaryl Indazoles
(e.g., for Kinase Inhibitors)

Amino-Indazoles
(e.g., for Receptor Ligands)

Cyano-Indazoles
(Precursors for Amides, Tetrazoles)
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1. Combine Starting Materials
(2-Bromobenzaldehyde, Amine, NaN₃)

2. Add Copper Catalyst
and Solvent (e.g., DMSO)

3. Heat Reaction Mixture
(e.g., 120°C)

4. Monitor Progress
(TLC or LC-MS)

5. Aqueous Work-up
& Organic Extraction

6. Dry and Concentrate
Organic Phase

7. Purify by Column Chromatography

Pure 2H-Indazole Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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